Cas no 67525-36-4 (1,4-bis[4-(trifluoromethyl)phenoxy]benzene)
67525-36-4 structure
Product Name:1,4-bis[4-(trifluoromethyl)phenoxy]benzene
CAS No:67525-36-4
MF:C20H12F6O2
MW:398.298506736755
CID:966203
PubChem ID:3017770
Update Time:2025-04-19
1,4-bis[4-(trifluoromethyl)phenoxy]benzene Chemical and Physical Properties
Names and Identifiers
-
- 1,4-bis[4-(trifluoromethyl)phenoxy]benzene
- 1,1'-[benzene-1,4-diylbis(oxy)]bis[4-(trifluoromethyl)benzene]
- 1,4-Bis(4-(trifluoromethyl)phenoxy)benzene
- 67525-36-4
- SCHEMBL11148692
- NS00056594
- DBEALIZXNCCVBG-UHFFFAOYSA-N
- DTXSID10986907
- EINECS 266-712-0
- 1,1'-[1,4-Phenylenebis(oxy)]bis[4-(trifluoromethyl)benzene]
-
- Inchi: 1S/C20H12F6O2/c21-19(22,23)13-1-5-15(6-2-13)27-17-9-11-18(12-10-17)28-16-7-3-14(4-8-16)20(24,25)26/h1-12H
- InChI Key: DBEALIZXNCCVBG-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)OC1C=CC(=CC=1)OC1C=CC(C(F)(F)F)=CC=1)(F)F
Computed Properties
- Exact Mass: 398.07416
- Monoisotopic Mass: 398.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 424
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.7
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- Density: 1.338
- Boiling Point: 389°C at 760 mmHg
- Flash Point: 197.7°C
- Refractive Index: 1.51
- PSA: 18.46
1,4-bis[4-(trifluoromethyl)phenoxy]benzene Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
67525-36-4 (1,4-bis[4-(trifluoromethyl)phenoxy]benzene) Related Products
- 402-52-8(4-(Trifluoromethyl)anisole)
- 330-58-5(1-Phenoxy-3-(trifluoromethyl)benzene)
- 349-60-0(1-Methoxy-3,5-bis(trifluoromethyl)benzene)
- 454-90-0(1-Methoxy-3-(trifluoromethyl)benzene)
- 2367-02-4(1-Phenoxy-4-(trifluoromethyl)benzene)
- 349-56-4(3-Methoxy-5-(trifluoromethyl)phenol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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